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Compound of Interest

Compound Name: 10-Nonadecanone

Cat. No.: B1346682 Get Quote

Introduction: 10-Nonadecanone (CAS No. 504-57-4), also known as dinonyl ketone or

caprinone, is a long-chain aliphatic ketone.[1][2][3] Its molecular formula is C19H38O, with a

molecular weight of approximately 282.5 g/mol .[1][2][3] In research and development,

particularly within the pharmaceutical and life sciences sectors, consistent access to high-purity

chemical reagents like 10-Nonadecanone is critical. This document serves as a technical

guide for researchers, scientists, and procurement specialists, outlining the commercial

supplier landscape for this compound. It provides a comparative summary of suppliers,

guidance on interpreting quality control documentation, and a visual representation of the

procurement workflow.

Commercial Supplier Data
Sourcing 10-Nonadecanone requires careful consideration of purity, quantity, availability, and

the supplier's quality management systems. The following table summarizes data from several

prominent chemical suppliers that list 10-Nonadecanone in their catalogs. Pricing and stock

levels are subject to change and should be verified directly with the supplier.
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Supplier
Product
Number

Purity
Specification

Available
Quantities

Analytical
Method

TCI (Tokyo

Chemical

Industry)

N0658 >97.0% 5 g, 25 g

Gas

Chromatography

(GC)

Oakwood

Chemical
109048 Not specified 250 mg, 1 g, 5 g Not specified

Parchem Not specified Not specified
Bulk quantities

available
Not specified

Aladdin Scientific Not specified min 97% 1 g Not specified

Dayang Chem

(Hangzhou) Co.,

Ltd.

Not specified 98.0%
100 g, 1 kg, 100

kg, 1000 kg
Not specified

Note: Data is compiled from publicly available information on supplier websites.[4][5][6][7][8]

Researchers should always request a lot-specific Certificate of Analysis (CoA) for detailed

quality information.

Understanding Supplier Specifications & Analytical
Methods
When procuring chemical reagents, it is essential to scrutinize the accompanying technical

documents, such as the Certificate of Analysis (CoA) and the Safety Data Sheet (SDS). These

documents provide critical data on the purity, identity, and safety of the compound.

Key Parameters on a Certificate of Analysis:

Purity: This is often the most critical parameter. For 10-Nonadecanone, suppliers commonly

specify a purity of >97.0%.[4]

Analytical Method: The method used to determine purity is crucial for interpretation. Gas

Chromatography (GC) is a standard method cited by suppliers like TCI for this compound.[4]
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This technique separates volatile compounds in a mixture, allowing for quantification of the

target compound relative to any impurities.

Identity Verification: Suppliers should provide data confirming the chemical structure of the

compound. This is typically achieved through spectroscopic methods such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about

the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): Confirms the molecular weight of the compound.[2]

Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as the

ketone's carbonyl (C=O) group.[2]

Physical Properties: Properties such as melting point (approx. 58°C) and appearance (white

to off-white solid) are also provided as a preliminary quality check.[1]

Many suppliers operate under ISO 9001:2015 certified quality management systems and may

follow Good Manufacturing Practices (cGMP), ensuring lot-to-lot consistency and traceability.[9]

Visualizing the Procurement & Supply Chain
To aid researchers, the following diagrams illustrate the typical workflow for procuring a

research chemical and the broader ecosystem of its supply chain.
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Procurement Workflow for Research Chemicals.
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Commercial Supplier Ecosystem for 10-Nonadecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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